Cas no 1806784-50-8 (Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806784-50-8
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4925901
• Update Time: 2025-05-21

Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C8H6ClF2NO2/c1-14-8(13)6-2-4(7(10)11)5(9)3-12-6/h2-3,7H,1H3
• InChI Key： XMBZHQQIJVMRGC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806784-50-8)

Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806784-50-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a chloro substituent and a difluoromethyl group, enhances its reactivity and utility in diverse chemical transformations.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in how Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate can be leveraged to develop novel therapeutics, especially in the context of targeted drug delivery systems and enzyme inhibitors. The incorporation of fluorine atoms often improves the metabolic stability and bioavailability of pharmaceutical compounds, making this derivative a valuable asset in modern medicinal chemistry.

From an agrochemical perspective, Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate is explored for its potential role in designing next-generation crop protection agents. The difluoromethyl moiety is known to enhance the herbicidal and fungicidal properties of pyridine-based compounds, aligning with the growing need for sustainable agricultural solutions. This aligns with the global trend toward green chemistry and reduced environmental impact, as scientists seek alternatives to traditional pesticides.

The synthesis of Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate typically involves multi-step reactions, including halogenation and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination have been employed to optimize yield and purity. These methods are frequently discussed in academic forums and industrial research, reflecting the compound's relevance in cutting-edge chemical innovation.

Analytical characterization of Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate is performed using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure the compound meets stringent quality standards, particularly for pharmaceutical-grade applications. The compound's stability under various conditions is also a topic of interest, as it influences storage and handling protocols in laboratory and industrial settings.

In the context of intellectual property, several patents have been filed for derivatives and applications of Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate, highlighting its commercial potential. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to the needs of research institutions and pharmaceutical developers.

Environmental and safety considerations are paramount when working with Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate. While it is not classified as hazardous under standard regulations, proper laboratory safety measures must be observed. This includes the use of personal protective equipment (PPE) and adherence to waste disposal guidelines, which are frequently searched topics among laboratory professionals.

Looking ahead, the versatility of Methyl 5-chloro-4-(difluoromethyl)pyridine-2-carboxylate positions it as a key player in the evolution of heterocyclic chemistry. Its applications span from small-molecule drugs to advanced materials, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial discussions.